Cas no 313496-38-7 (N-(2-cyanoethyl)-N-[3-(dimethylamino)-2,2-dimethylpropyl]-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: N-(2-cyanoethyl)-N-[3-(dimethylamino)-2,2-dimethylpropyl]-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 313496-38-7
• MF: C₁₆H₂₃N₅O₂S₂
• MW: 381.516120195389
• CID: 5571673
• Update Time: 2023-07-27

N-(2-cyanoethyl)-N-[3-(dimethylamino)-2,2-dimethylpropyl]-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyanoethyl)-N-[3-(dimethylamino)-2,2-dimethylpropyl]-2,1,3-benzothiadiazole-4-sulfonamide
• 2,1,3-Benzothiadiazole-4-sulfonamide, N-(2-cyanoethyl)-N-[3-(dimethylamino)-2,2-dimethylpropyl]-

• Inchi： 1S/C16H23N5O2S2/c1-16(2,11-20(3)4)12-21(10-6-9-17)25(22,23)14-8-5-7-13-15(14)19-24-18-13/h5,7-8H,6,10-12H2,1-4H3
• InChI Key： NFJQBUZOCYLHDJ-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(S(N(CCC#N)CC(C)(C)CN(C)C)(=O)=O)C2=NS1

Experimental Properties

• Density: 1.281±0.06 g/cm3(Predicted)
• Boiling Point: 539.2±60.0 °C(Predicted)
• pka: 9.32±0.28(Predicted)